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Compound of Interest

Compound Name: Trisodium hexafluoroaluminate

Cat. No.: B083025 Get Quote

Essential safety protocols and logistical plans are critical for laboratory personnel handling

Trisodium hexafluoroaluminate. This guide provides immediate, procedural, and step-by-

step guidance to ensure the safe handling, storage, and disposal of this compound, reinforcing

our commitment to being your trusted partner in laboratory safety and chemical management.

Trisodium hexafluoroaluminate, also known as Cryolite, while integral to various research

and industrial applications, presents hazards that necessitate stringent safety measures.[1][2]

Prolonged or repeated exposure can cause damage to organs, and the dust is harmful if

inhaled.[2][3][4][5][6] Adherence to the following protocols is imperative for the well-being of all

laboratory professionals.

Occupational Exposure Limits and Toxicity Data
Understanding the permissible exposure limits is the first step in ensuring a safe laboratory

environment. The following table summarizes the key quantitative safety data for Trisodium
hexafluoroaluminate, primarily focusing on the fluoride component.
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Parameter Value Agency/Source

OSHA PEL (Permissible

Exposure Limit)
2.5 mg/m³ (as F) TWA (8-hour) OSHA[3][5][6][7]

NIOSH REL (Recommended

Exposure Limit)

2.5 mg/m³ (as F) TWA (10-

hour)
NIOSH[3][5][6][7]

ACGIH TLV (Threshold Limit

Value)
2.5 mg/m³ (as F) TWA (8-hour) ACGIH[4][6][7]

NIOSH IDLH (Immediately

Dangerous to Life or Health)
250 mg/m³ (as F) NIOSH[8]

Oral LD50 (Rat) > 5,000 mg/kg bw ChemicalBook[3]

Inhalation LC50 (Rat) 4.47 mg/L air ChemicalBook[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Trisodium hexafluoroaluminate is crucial. The following

step-by-step protocol outlines the necessary procedures for safe management of this chemical

within a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, GHS hazard

pictograms, and appropriate warnings.

Storage: Store the container in a cool, dry, and well-ventilated area.[3][4][5] Keep it tightly

closed and away from incompatible materials such as strong acids.[9][10] Do not store with

foodstuffs or beverages.[11]

Engineering Controls and Personal Protective
Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/2034.pdf
https://www.cdc.gov/niosh/npg/npgd0563.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1699.pdf
https://www.cdc.gov/niosh/idlh/fluoride.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2034.pdf
https://www.cdc.gov/niosh/npg/npgd0563.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1699.pdf
https://www.cdc.gov/niosh/idlh/fluoride.html
https://www.acgih.org/fluorides/
https://nj.gov/health/eoh/rtkweb/documents/fs/1699.pdf
https://www.cdc.gov/niosh/idlh/fluoride.html
https://redox.com/wp-content/sds/3613.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2034.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2034.pdf
https://www.benchchem.com/product/b083025?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2034.pdf
https://www.acgih.org/fluorides/
https://www.cdc.gov/niosh/npg/npgd0563.html
https://www.cdc.gov/niosh/npg/npgd0289.html
https://www.chemicalbook.com/msds/trisodium-hexafluoroaluminate.pdf
https://www.acgih.org/fluorine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: All handling of Trisodium hexafluoroaluminate powder should be conducted in

a well-ventilated area, preferably within a certified chemical fume hood to minimize dust

generation and inhalation.[3][4][11]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.

PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.[3][10]

To protect against dust

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3][4][8]
To prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator

is required if exposure limits

are exceeded or if dust is

generated.[3][4][11]

To prevent inhalation of

harmful dust.

Body Protection
A lab coat or chemical-

resistant overalls.[3][4][8]

To protect skin and clothing

from contamination.

Handling and Experimental Procedures
Pre-use: Before handling, ensure all necessary PPE is donned correctly and that the work

area is clean and uncluttered.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood or a

designated ventilated enclosure to control dust. Use non-sparking tools.[3][4]

Spill Prevention: Handle the chemical carefully to avoid spills. Have a spill kit readily

available.

Hygiene: Do not eat, drink, or smoke in the handling area.[3][4][5] Wash hands thoroughly

after handling the chemical, even if gloves were worn.[3][5]

Accidental Release and First Aid Measures
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Spill Response: In case of a spill, evacuate the area and prevent dust from spreading.[3][4]

Collect the spilled material using a method that does not generate dust (e.g., HEPA-filtered

vacuum or wet sweeping).[6] Place the collected material in a sealed, labeled container for

disposal.[3][4]

First Aid:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[4][6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[4][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek medical attention.[6][12]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[3][4]

Waste Disposal
Containerization: All waste containing Trisodium hexafluoroaluminate must be collected in

a clearly labeled, sealed, and appropriate container.[3][4]

Disposal Method: Dispose of the chemical waste through a licensed chemical waste disposal

company.[3] Do not discharge into sewers or the environment.[3][5]

Packaging: Contaminated packaging should be triple-rinsed (if appropriate) and disposed of

as hazardous waste.[3]

Workflow for Safe Handling of Trisodium
Hexafluoroaluminate
The following diagram illustrates the logical flow of procedures for the safe management of

Trisodium hexafluoroaluminate in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Trisodium hexafluoroaluminate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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